tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate

• IUPAC Name: tert-butyl 3,6-dimethyldiazinane-1-carboxylate
• InChI: InChI=1S/C11H22N2O2/c1-8-6-7-9(2)13(12-8)10(14)15-11(3,4)5/h8-9,12H,6-7H2,1-5H3
• InChI Key: FQRMBGGAKFARQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(N(N1)C(=O)OC(C)(C)C)C
• Molecular Formula: C11H22N2O2
• Molecular Weight: 214.30 g/mol

Description

Tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate, also known as TDPAC, is a chemical compound that is widely used in scientific research applications. It is a heterocyclic compound that contains a pyridazine ring and a tert-butyl ester group. TDPAC is synthesized using a variety of methods, including the reaction of tert-butyl 3-oxobutanoate with 3,6-dimethyl-1,2-dihydropyridazine-1-carboxylic acid.

Mechanism of Action

Tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate works by binding to biological molecules, such as proteins and membranes, and altering their electron spin properties. This allows researchers to study the structure and dynamics of these molecules using EPR spectroscopy.
Biochemical and Physiological Effects:
tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate has been shown to have minimal biochemical and physiological effects on biological systems. It is non-toxic and does not interfere with the normal functioning of biological molecules.

Advantages and Limitations for Lab Experiments

One of the main advantages of tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate is its stability. It has a long half-life and can be stored for extended periods of time without degrading. Additionally, tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate is relatively easy to synthesize and purify. However, one limitation of tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate is that it can only be used to study biological molecules that have accessible and solvent-exposed sites.

Future Directions

There are several future directions for the use of tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate in scientific research. One potential application is in the study of protein-protein interactions. tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate could be used as a spin-labeling agent to study the dynamics of protein-protein interactions in real-time. Another potential application is in the study of membrane dynamics. tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate could be used to study the structure and dynamics of lipid bilayers and membrane proteins. Finally, tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate could be used in the development of new therapeutics. By studying the structure and dynamics of biological molecules using tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate, researchers could develop new drugs that target specific molecular pathways.

Synthesis Methods

The synthesis of tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate involves the reaction of tert-butyl 3-oxobutanoate with 3,6-dimethyl-1,2-dihydropyridazine-1-carboxylic acid. This reaction is carried out in the presence of a catalyst, such as triethylamine or N,N-dimethylformamide. The resulting product is purified using column chromatography or recrystallization.

Scientific Research Applications

Tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate is widely used in scientific research applications as a spin-labeling agent. Spin-labeling is a technique that is used to study the structure and dynamics of biological molecules, such as proteins and membranes. tert-Butyl 3,6-dimethyltetrahydropyridazine-1(2H)-carboxylate is used as a spin-labeling agent because it has a stable nitroxide radical that can be detected by electron paramagnetic resonance (EPR) spectroscopy.